Cas no 332393-85-8 (2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N,N-diethyl-acetamide)

• Product Name: 2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N,N-diethyl-acetamide
• CAS No: 332393-85-8
• MF: C₈H₁₄N₄OS₂
• MW: 246.352958202362
• CID: 3071907
• PubChem ID: 838722
• Update Time: 2025-09-21

2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N,N-diethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N,N-diethyl-acetamide
• Oprea1_555616
• Oprea1_162399
• Z18451959
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N,N-diethylacetamide
• AKOS000204368
• SR-01000320689-1
• SR-01000320689
• 332393-85-8
• 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N,N-diethylacetamide

• MDL： MFCD01629728
• Inchi： 1S/C8H14N4OS2/c1-3-12(4-2)6(13)5-14-8-11-10-7(9)15-8/h3-5H2,1-2H3,(H2,9,10)
• InChI Key： DEGAVFMWIQZDTL-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(N(CC)CC)=O

Computed Properties

• Exact Mass: 246.06090343Da
• Monoisotopic Mass: 246.06090343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 126Ų

2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N,N-diethyl-acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers